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Compound of Interest

Compound Name:
4-Chloro-3-

(dimethylamino)benzoic acid

CAS No.: 57489-56-2

Cat. No.: B13210983

Get Quote

Executive Summary & Chemical Context
Compound: 4-Chloro-3-(dimethylamino)benzoic acid CAS: 57489-56-2 Formula: C

H

ClNO

MW: 199.63 g/mol [1][2]

This guide details the analytical lifecycle for 4-Chloro-3-(dimethylamino)benzoic acid, a

critical intermediate often used in the synthesis of kinase inhibitors and other small-molecule

therapeutics. The presence of both an electron-withdrawing chlorine and a bulky, electron-

donating dimethylamino group creates a unique "push-pull" electronic system that complicates

standard chromatographic retention and spectral interpretation.

Critical Quality Attributes (CQAs):
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Identity: Confirmation of the 3,4-substitution pattern (regiochemistry) and the dimethylamino

moiety.

Purity: Quantitation of potential de-methylated impurities (primary/secondary amines) and

regioisomers.

Solid State: Polymorph stability for formulation.

Physicochemical Profiling
Before method development, understanding the ionization state is paramount.

Property
Value
(Predicted/Experimental)

Analytical Implication

pKa (Acid) ~3.8 - 4.0 Carboxylic acid ionization.

pKa (Base) ~2.5 - 3.0
Protonation of the

dimethylamino group.

LogP ~2.3
Moderately lipophilic; suitable

for Reversed-Phase LC.

Solubility
High: DMSO, MeOH, THFLow:

Water (neutral pH)

Diluent selection: Use MeOH

or Water/ACN (50:50).[3]

UV Max ~260 nm, ~305 nm
Dual-wavelength monitoring

recommended.

Identification Protocols (The "Fingerprint")[2]
A. Nuclear Magnetic Resonance (NMR)
Objective: Confirm structure and rule out regioisomers. Solvent: DMSO-d

(prevents exchange of carboxylic proton).

Expected

NMR Shifts:
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Carboxylic Acid (-COOH): Broad singlet at 12.5–13.0 ppm.

Aromatic Region (3H):

H-2 (Ortho to COOH/NMe2): Doublet (small coupling, J~2Hz) at ~7.6 ppm.

H-6 (Ortho to COOH): Doublet of doublets (J~8Hz, 2Hz) at ~7.5 ppm.

H-5 (Meta to COOH, Ortho to Cl): Doublet (J~8Hz) at ~7.4 ppm.

Note: The Cl at position 4 shields H-5 relative to H-6.

Dimethylamino (-N(CH

)

): Sharp singlet (6H) at ~2.8 ppm.

B. Mass Spectrometry (LC-MS)
Objective: Confirm MW and Chlorine isotope pattern. Mode: ESI Positive (M+H) and Negative

(M-H).[3]

Parent Ion (ESI+): m/z 200.05 (observed).[3]

Isotope Pattern: The

Cl/

Cl ratio must be 3:1.[3] You should see peaks at 200.05 (100%) and 202.05 (33%).[3]

Fragmentation (MS/MS):

Loss of -OH or -COOH (m/z 183 or 155).

Loss of methyl groups from amine.

Purity & Assay: HPLC Method Development

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/CN105758984A/en
https://patents.google.com/patent/CN105758984A/en
https://patents.google.com/patent/CN105758984A/en
https://patents.google.com/patent/CN105758984A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13210983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Challenge: The dimethylamino group can cause severe peak tailing on standard silica columns

due to interaction with residual silanols. Solution: Use a "Base-Deactivated" column or high-

strength silica (HSS) with an acidic mobile phase to keep the amine fully protonated and the

silanols suppressed.

Protocol: RP-HPLC with UV Detection
Chromatographic Conditions:

Parameter Setting Rationale

Column

Agilent ZORBAX Eclipse Plus

C18 (4.6 x 150 mm, 3.5 µm) or

Waters XSelect CSH C18

End-capped to reduce silanol

interactions with the amine.

Mobile Phase A 0.1% Formic Acid in Water

Low pH (~2.7) ensures amine

is protonated (cationic) and

improves peak shape.[3]

Mobile Phase B Acetonitrile (HPLC Grade) Strong eluent.

Flow Rate 1.0 mL/min
Standard backpressure

balance.

Column Temp 30°C
Improves mass transfer

kinetics.

Detection UV @ 254 nm (Ref 360) Aromatic ring absorption.

Injection 5-10 µL Avoid overload.

Gradient Profile:

0.0 min: 95% A / 5% B (Equilibration)

15.0 min: 10% A / 90% B (Linear Ramp)[3]

17.0 min: 10% A / 90% B (Wash)[3]

17.1 min: 95% A / 5% B (Re-equilibration)
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22.0 min: Stop

Impurity Profiling Logic:

Starting Material (3-amino-4-chlorobenzoic acid): Elutes earlier (more polar, lacks methyls).

Intermediate (3-methylamino-4-chlorobenzoic acid): Elutes between starting material and

product.

Regioisomers: Likely elute close to the main peak; requires resolution check (>1.5).

Analytical Workflow Visualization
The following diagram illustrates the decision tree for characterizing a new batch of material.

Raw Material Received
(Batch X)

IDENTITY CHECK

PURITY & ASSAY SOLID STATE

1H-NMR (DMSO-d6)
Check: 2.8ppm Singlet (NMe2)

Check: 3:1 Aromatic Pattern

LC-MS (ESI+)
Check: m/z 200/202 (3:1 Ratio)

Release / Reject

RP-HPLC (C18, pH 2.7)
Gradient 5-90% ACN

Check Impurities:
1. Des-methyl (<0.1%)

2. Regioisomers (<0.1%)

DSC / TGA
Check: Melting Point & Volatiles

Click to download full resolution via product page
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Caption: Integrated Analytical Workflow for 4-Chloro-3-(dimethylamino)benzoic acid Release

Testing.

Solid State Characterization
For drug development, the physical form is as important as chemical purity.

X-Ray Powder Diffraction (XRPD): Essential to determine if the material is amorphous or

crystalline. Crystalline forms are preferred for stability.

Thermal Analysis (DSC):

Expect a sharp endotherm (melting) >150°C (exact value depends on polymorph).[3]

Caution: If an exotherm follows immediately, it may indicate decomposition

(decarboxylation).

References & Validation Sources
Compound Registry: CAS Common Chemistry.[4] 4-Chloro-3-(dimethylamino)benzoic
acid (CAS 57489-56-2).[1][2] Available at: [Link][3][4]

HPLC Method Principles: Snyder, L. R., Kirkland, J. J., & Glajch, J. L. Practical HPLC

Method Development. Wiley-Interscience. (Standard text for C18/Amine separation logic).

Spectral Data Comparison: NIST Chemistry WebBook. Benzoic acid, 4-(dimethylamino)-

(Analogous spectral data). Available at: [Link][3]

Synthesis & Impurities: PubChem Compound Summary. 4-Chloro-3-
(dimethylamino)benzoic acid. Available at: [Link][3]

Disclaimer: This protocol is designed for research and development purposes. All methods

must be validated per ICH Q2(R1) guidelines before use in GMP environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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